Cas no 918525-77-6 (1-(Furan-2-YL)-7-hydroxyheptan-1-one)
918525-77-6 structure
Product Name:1-(Furan-2-YL)-7-hydroxyheptan-1-one
CAS No:918525-77-6
MF:C11H16O3
MW:196.242943763733
CID:773854
Update Time:2023-08-03
1-(Furan-2-YL)-7-hydroxyheptan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-Heptanone, 1-(2-furanyl)-7-hydroxy-
- 1-(furan-2-yl)-7-hydroxyheptan-1-one
- 1-(2-furyl)-7-hydroxy-1-heptanone
- 1-(Furan-2-YL)-7-hydroxyheptan-1-one
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- Inchi: 1S/C11H16O3/c12-8-4-2-1-3-6-10(13)11-7-5-9-14-11/h5,7,9,12H,1-4,6,8H2
- InChI Key: QRXUHCJQTKFIEE-UHFFFAOYSA-N
- SMILES: OCCCCCCC(C1=CC=CO1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 168
- Topological Polar Surface Area: 50.4
1-(Furan-2-YL)-7-hydroxyheptan-1-one Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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